Cas no 39938-79-9 (1-(3-aminophenyl)-3,3-dimethylurea)

• Product Name: 1-(3-aminophenyl)-3,3-dimethylurea
• CAS No: 39938-79-9
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1511229
• PubChem ID: 181644
• Update Time: 2025-11-06

1-(3-aminophenyl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminophenyl)-1,1-dimethylurea
• Z356293062
• DTXSID50192989
• 1,1-DIME-3-(3-AMINOPHENYL)UREA
• 39938-79-9
• MZCIMHCGCFGWJS-UHFFFAOYSA-N
• N'-(3-Aminophenyl)-N,N-dimethylurea, AldrichCPR
• SCHEMBL10938850
• A1-62111
• AKOS009225913
• G44863
• 1(3'-amino phenyl) 3,3-dimethyl urea
• Urea, 3-(3-aminophenyl)-1,1-dimethyl-
• 1-(3-amino phenyl)-3,3-dimethyl urea
• 1-(3-aminophenyl)-3,3-dimethylurea
• EN300-189498

• Inchi： 1S/C9H13N3O/c1-12(2)9(13)11-8-5-3-4-7(10)6-8/h3-6H,10H2,1-2H3,(H,11,13)
• InChI Key： MZCIMHCGCFGWJS-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)N)N(C)C

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-aminophenyl)-3,3-dimethylurea

Research Brief on 1-(3-aminophenyl)-3,3-dimethylurea (CAS: 39938-79-9): Recent Advances and Applications

1-(3-aminophenyl)-3,3-dimethylurea (CAS: 39938-79-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This urea derivative has garnered attention due to its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

The synthesis of 1-(3-aminophenyl)-3,3-dimethylurea has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its preparation, utilizing palladium-catalyzed coupling reactions to achieve high efficiency. The compound's structural features, including the urea moiety and the aromatic amine group, make it a versatile intermediate for further chemical modifications. Researchers have successfully incorporated it into larger molecular frameworks, such as heterocyclic compounds, to enhance binding affinity and selectivity toward biological targets.

In terms of biological activity, 1-(3-aminophenyl)-3,3-dimethylurea has shown promise as a scaffold for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the design of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's ability to form hydrogen bonds with key residues in the kinase active site was identified as a critical factor for its inhibitory activity. Additionally, its low cytotoxicity profile in vitro suggests potential for further development as a therapeutic agent.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A recent preprint (2024) on bioRxiv highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the urea functional group disrupts bacterial cell wall synthesis, leading to bacteriostatic effects. These findings open new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

In conclusion, 1-(3-aminophenyl)-3,3-dimethylurea (CAS: 39938-79-9) represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a promising candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the field advances, this compound may play a pivotal role in addressing unmet medical needs in oncology and infectious diseases.